(E)-Methyl 4-(prop-1-en-1-yl)benzoate

• Molecular Formula: C11H12O2
• Molecular Weight: 176.21 g/mol
• IUPAC Name: methyl 4-[(E)-prop-1-enyl]benzoate
• InChI: InChI=1S/C11H12O2/c1-3-4-9-5-7-10(8-6-9)11(12)13-2/h3-8H,1-2H3/b4-3+
• InChI Key: NWGFEELIDICDEF-ONEGZZNKSA-N
• Isomeric SMILES: C/C=C/C1=CC=C(C=C1)C(=O)OC
• Canonical SMILES: CC=CC1=CC=C(C=C1)C(=O)OC

Description

(E)-Methyl 4-(prop-1-en-1-yl)benzoate is an organic compound that belongs to the class of esters It is characterized by the presence of a benzoate group attached to a prop-1-en-1-yl substituent

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (E)-Methyl 4-(prop-1-en-1-yl)benzoate typically involves the esterification of 4-(prop-1-en-1-yl)benzoic acid with methanol. The reaction is catalyzed by an acid, such as sulfuric acid or hydrochloric acid, and is carried out under reflux conditions to ensure complete conversion of the acid to the ester.

Industrial Production Methods

In an industrial setting, the production of (E)-Methyl 4-(prop-1-en-1-yl)benzoate can be scaled up using continuous flow reactors. These reactors allow for precise control of reaction conditions, such as temperature and pressure, leading to higher yields and purity of the final product. The use of catalysts, such as solid acid catalysts, can further enhance the efficiency of the process.

Chemical Reactions Analysis

Types of Reactions

(E)-Methyl 4-(prop-1-en-1-yl)benzoate can undergo various chemical reactions, including:

Oxidation: The prop-1-en-1-yl group can be oxidized to form the corresponding carboxylic acid.

Reduction: The ester group can be reduced to form the corresponding alcohol.

Substitution: The benzoate group can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophiles such as amines or thiols can be used in substitution reactions.

Major Products

Oxidation: 4-(prop-1-en-1-yl)benzoic acid

Reduction: 4-(prop-1-en-1-yl)benzyl alcohol

Substitution: Various substituted benzoates depending on the nucleophile used

Scientific Research Applications

(E)-Methyl 4-(prop-1-en-1-yl)benzoate has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: It can be used in the study of enzyme-catalyzed ester hydrolysis.

Industry: Used in the production of polymers and other materials with specific properties.

Mechanism of Action

The mechanism of action of (E)-Methyl 4-(prop-1-en-1-yl)benzoate involves its interaction with various molecular targets. In biological systems, it can be hydrolyzed by esterases to produce the corresponding acid and alcohol. These products can then participate in further biochemical pathways, affecting cellular functions.

Comparison with Similar Compounds

Similar Compounds

• Methyl benzoate
• Ethyl 4-(prop-1-en-1-yl)benzoate
• Methyl 4-(prop-1-en-1-yl)phenylacetate

Uniqueness

(E)-Methyl 4-(prop-1-en-1-yl)benzoate is unique due to the presence of the prop-1-en-1-yl group, which imparts specific reactivity and properties to the compound. This makes it distinct from other benzoate esters and useful in applications where this specific functionality is required.